Cas no 813461-95-9 (Hexanoic acid, 2-(ethoxymethyl)-)

• Product Name: Hexanoic acid, 2-(ethoxymethyl)-
• CAS No: 813461-95-9
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 704110
• PubChem ID: 17763974
• Update Time: 2025-04-19

Hexanoic acid, 2-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-(ethoxymethyl)-
• 2-(ethoxymethyl)hexanoic acid
• SCHEMBL3286240
• DTXSID30590883
• 813461-95-9

• Inchi： 1S/C9H18O3/c1-3-5-6-8(9(10)11)7-12-4-2/h8H,3-7H2,1-2H3,(H,10,11)
• InChI Key： PMRVKRBMIGOVGE-UHFFFAOYSA-N
• SMILES： O(CC)CC(C(=O)O)CCCC

Computed Properties

• Exact Mass: 174.125594432g/mol
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų